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Compound of Interest

Compound Name: Reactive Yellow 15

Cat. No.: B13747826 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Reactive Yellow 15 (C.I. Reactive Yellow 15) is a water-soluble anionic dye belonging to the

single azo class, widely utilized in the textile industry for dyeing cellulosic fibers such as cotton

and viscose.[1] Accurate quantification of its concentration in aqueous solutions is crucial for

various applications, including wastewater treatment monitoring, toxicological studies, and

quality control in dyeing processes.

This document provides a detailed protocol for the determination of Reactive Yellow 15
concentration using UV-Visible spectrophotometry. This method is based on the principle that

the amount of light absorbed by a colored solution is directly proportional to the concentration

of the analyte in the solution (Beer-Lambert Law). The analysis is performed at the maximum

absorbance wavelength (λmax) of the dye, which has been identified as 428 nm.[2]

Physicochemical Properties of Reactive Yellow 15
A summary of the key properties of Reactive Yellow 15 is presented below. This information is

essential for preparing standard solutions and performing calculations.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b13747826?utm_src=pdf-interest
https://www.benchchem.com/product/b13747826?utm_src=pdf-body
https://www.benchchem.com/product/b13747826?utm_src=pdf-body
http://www.worlddyevariety.com/reactive-dyes/reactive-yellow-15.html
https://www.benchchem.com/product/b13747826?utm_src=pdf-body
https://www.researchgate.net/figure/Structure-of-reactive-yellow-15_fig1_258222239
https://www.benchchem.com/product/b13747826?utm_src=pdf-body
https://www.benchchem.com/product/b13747826?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13747826?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

IUPAC Name

disodium;4-[4-[[2-methoxy-5-

methyl-4-(2-

sulfonatooxyethylsulfonyl)phen

yl]diazenyl]-5-methyl-3-oxo-

1H-pyrazol-2-

yl]benzenesulfonate

[3]

Molecular Formula C₂₀H₂₀N₄Na₂O₁₁S₃ [1][3]

Molecular Weight 634.57 g/mol [1]

CAS Number 12226-47-0 [1][3]

Maximum Absorbance (λmax) 428 nm [2]

Experimental Protocol
This section details the step-by-step procedure for determining the concentration of Reactive
Yellow 15.

Required Materials and Equipment
Equipment:

UV-Visible Spectrophotometer (capable of scanning from at least 300-700 nm)

Analytical balance

Volumetric flasks (100 mL, 50 mL, 10 mL)

Graduated pipettes (1 mL, 5 mL, 10 mL)

Quartz or glass cuvettes (1 cm path length)

Beakers

Reagents:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Reactive-Yellow-15
http://www.worlddyevariety.com/reactive-dyes/reactive-yellow-15.html
https://pubchem.ncbi.nlm.nih.gov/compound/Reactive-Yellow-15
http://www.worlddyevariety.com/reactive-dyes/reactive-yellow-15.html
http://www.worlddyevariety.com/reactive-dyes/reactive-yellow-15.html
https://pubchem.ncbi.nlm.nih.gov/compound/Reactive-Yellow-15
https://www.researchgate.net/figure/Structure-of-reactive-yellow-15_fig1_258222239
https://www.benchchem.com/product/b13747826?utm_src=pdf-body
https://www.benchchem.com/product/b13747826?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13747826?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reactive Yellow 15 powder (analytical grade)

Deionized or distilled water

Preparation of Stock Standard Solution (100 mg/L)
Accurately weigh 10.0 mg of Reactive Yellow 15 powder using an analytical balance.

Quantitatively transfer the powder to a 100 mL volumetric flask.

Add approximately 70 mL of deionized water to the flask and swirl gently to dissolve the dye

completely.

Once dissolved, add deionized water up to the calibration mark.

Stopper the flask and invert it several times to ensure the solution is homogeneous. Label

this as "100 mg/L RY15 Stock Solution".

Preparation of Working Standard Solutions
Prepare a series of working standard solutions by diluting the stock solution as described in the

table below.

Standard No.
Volume of Stock
(100 mg/L)

Final Volume (mL)
Concentration
(mg/L)

1 1.0 mL 10 10.0

2 2.0 mL 10 20.0

3 3.0 mL 10 30.0

4 4.0 mL 10 40.0

5 5.0 mL 10 50.0

To prepare Standard 1, for example, pipette 1.0 mL of the 100 mg/L stock solution into a 10 mL

volumetric flask and dilute to the mark with deionized water.
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Generation of Calibration Curve
Turn on the UV-Visible spectrophotometer and allow it to warm up as per the manufacturer's

instructions.

Set the wavelength to 428 nm.[2]

Use deionized water as a blank to zero the spectrophotometer.

Measure the absorbance of each working standard solution (10-50 mg/L) in a 1 cm cuvette.

Record the absorbance values for each concentration.

Plot a graph of Absorbance (y-axis) versus Concentration (x-axis).

Perform a linear regression analysis to obtain the equation of the line (y = mx + c) and the

coefficient of determination (R²). The R² value should be ≥ 0.99 for a valid calibration curve.

Measurement of Unknown Sample
If the unknown sample is expected to have a high concentration, dilute it with deionized

water to bring the absorbance within the linear range of the calibration curve (typically 0.1 -

1.0 AU).

Measure the absorbance of the (diluted) unknown sample at 428 nm.

Use the calibration curve equation to calculate the concentration of the dye in the sample.

Concentration (mg/L) = (Absorbance - c) / m

Where 'm' is the slope and 'c' is the y-intercept of the calibration curve.

If the sample was diluted, multiply the calculated concentration by the dilution factor to obtain

the concentration in the original sample.

Dilution Factor = Final Volume / Initial Volume of Sample

Data Presentation
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Sample Calibration Data
The following table represents a typical dataset for generating a calibration curve for Reactive
Yellow 15.

Concentration (mg/L) Absorbance at 428 nm (AU)

10.0 0.215

20.0 0.430

30.0 0.645

40.0 0.860

50.0 1.075

Linear Regression:

Equation: y = 0.0215x

R²: 0.9999

Visual Workflow
The following diagram illustrates the experimental workflow for the spectrophotometric

determination of Reactive Yellow 15.
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1. Prepare Stock Solution
(100 mg/L Reactive Yellow 15)

2. Prepare Working Standards
(Serial Dilution)

4. Measure Absorbance
of Standards

3. Instrument Setup
(Set λmax = 428 nm, Blank with DI Water)

7. Measure Absorbance
of Unknown

5. Generate Calibration Curve
(Absorbance vs. Concentration)

8. Calculate Concentration
(Using Calibration Curve Equation)

 y = mx + c 
 R² ≥ 0.99 

6. Prepare Unknown Sample
(Dilute if necessary)

Click to download full resolution via product page

Caption: Experimental workflow for quantifying Reactive Yellow 15.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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determination-of-reactive-yellow-15-concentration]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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